4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine

• Molecular Formula: C10H15NOS2
• Molecular Weight: 229.4 g/mol
• IUPAC Name: 4-(1-thiophen-3-ylsulfanylethyl)morpholine
• InChI: InChI=1S/C10H15NOS2/c1-9(11-3-5-12-6-4-11)14-10-2-7-13-8-10/h2,7-9H,3-6H2,1H3
• InChI Key: SFAPZVBAWUJJOS-UHFFFAOYSA-N
• Canonical SMILES: CC(N1CCOCC1)SC2=CSC=C2

Description

4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine is a morpholine derivative featuring a thiophene ring linked via a sulfanyl-ethyl group to the morpholine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine typically involves the reaction of thiophene derivatives with morpholine under specific conditions. One common method includes the condensation of thiophene-3-thiol with 4-chloroethylmorpholine in the presence of a base such as sodium hydride. The reaction is usually carried out in an inert atmosphere to prevent oxidation of the thiol group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfanyl group, yielding a simpler morpholine derivative.

Substitution: The thiophene ring can participate in electrophilic aromatic substitution reactions, introducing different substituents onto the ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Electrophilic reagents such as bromine or chlorinating agents can be used under acidic conditions.

Major Products

Oxidation: Thiophene sulfoxides or sulfones.

Reduction: Morpholine derivatives without the thiophene group.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of materials with specific electronic properties, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The thiophene ring can engage in π-π interactions with aromatic amino acids in proteins, while the morpholine ring can form hydrogen bonds with polar residues.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key structural and physicochemical differences between 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine and related compounds:

Compound Name	Core Structure	Substituent(s)	Key Features	LogP (Predicted)	References
4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine	Morpholine	Thiophen-3-ylsulfanyl ethyl	- Sulfur bridge enhances lipophilicity - Thiophene may enable π-π stacking	~3.5 (estimated)	N/A
4-(4-Nitrophenyl)thiomorpholine	Thiomorpholine	4-Nitrophenyl	- Sulfur atom in ring increases lipophilicity - Forms dimers via C–H···O bonds	Not reported
4-[1-(4-Methylsulfonylphenyl)-1H-2-imidazolyl]morpholine	Morpholine	4-Methylsulfonylphenyl-imidazole	- Polar sulfonyl group improves solubility - Imidazole enables H-bonding	~2.8
1-(4-Chlorophenyl)-3-(morpholin-4-yl)urea	Morpholine	4-Chlorophenyl-urea	- Urea group enhances H-bonding capacity - Chlorine increases electronegativity	~2.1
4-(2-(Naphthalen-1-yloxy)ethyl)morpholine	Morpholine	Naphthyloxy ethyl	- Bulky naphthyl group increases hydrophobicity (LogP ~4.2)	~4.2

Key Observations:

• Sulfur vs. The thiophen-3-ylsulfanyl group in the target compound likely confers similar properties.
• Substituent Effects: Bulky aromatic groups (e.g., naphthyloxy) significantly raise LogP, while polar groups (e.g., sulfonyl, urea) improve aqueous solubility .
• Crystal Packing : Thiomorpholine derivatives like 4-(4-nitrophenyl)thiomorpholine exhibit unique dimerization via C–H···O bonds and aromatic stacking, which are absent in morpholine analogues . Similar intermolecular interactions may occur in the target compound due to the thiophene ring.

Biological Activity

4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological activity, and relevant case studies, highlighting its antimicrobial and anticancer properties.

Synthesis

The synthesis of 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine involves multiple steps, typically starting from commercially available thiophene derivatives. The process often includes the formation of key intermediates through nucleophilic substitutions and coupling reactions.

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of thiophene derivatives, including 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine.

• Mechanism of Action : The compound exhibits its antimicrobial effects primarily through disruption of bacterial cell wall synthesis and interference with metabolic pathways.
• Activity Against Pathogens : In vitro tests have shown that this compound is effective against a range of Gram-positive and Gram-negative bacteria. For example, it displayed notable activity against Escherichia coli and Staphylococcus aureus at concentrations below 50 µg/mL .

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	25 µg/mL
Escherichia coli	30 µg/mL
Pseudomonas aeruginosa	40 µg/mL

Anticancer Activity

The anticancer potential of 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine has been investigated in various cancer cell lines.

• Cell Lines Tested : The compound has been tested against several cancer cell lines, including HepG2 (liver cancer) and MCF-7 (breast cancer).
• Results : It exhibited significant cytotoxicity with IC50 values lower than 30 µM, indicating strong potential as an anticancer agent .

Cell Line	IC50 (µM)
HepG2	<25
MCF-7	<30

Case Studies

A few case studies illustrate the application and effectiveness of 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine in clinical settings.

• Case Study on Antimicrobial Resistance :
  • A study investigated the efficacy of this compound against antibiotic-resistant strains of bacteria. Results indicated that it could serve as an alternative treatment option for infections caused by resistant pathogens .
• Case Study on Cancer Treatment :
  • In a preclinical trial involving HepG2 cells, treatment with 4-[1-(Thiophen-3-ylsulfanyl)ethyl]morpholine resulted in reduced cell viability and induced apoptosis, suggesting its potential role in cancer therapy .